Cas no 1334022-88-6 (3-(2-Chloro-6-methoxyquinolin-3-yl)-1-(4-fluorophenyl)prop-2-en-1-one)

• Product Name: 3-(2-Chloro-6-methoxyquinolin-3-yl)-1-(4-fluorophenyl)prop-2-en-1-one
• CAS No: 1334022-88-6
• MF: C₁₉H₁₃ClFNO₂
• MW: 341.763427495956
• CID: 6312852
• PubChem ID: 53530658
• Update Time: 2025-10-29

3-(2-Chloro-6-methoxyquinolin-3-yl)-1-(4-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1334022-88-6
• EN300-26597634
• (E)-3-(2-chloro-6-methoxyquinolin-3-yl)-1-(4-fluorophenyl)prop-2-en-1-one
• 3-(2-chloro-6-methoxyquinolin-3-yl)-1-(4-fluorophenyl)prop-2-en-1-one
• Z46048963
• 3-(2-Chloro-6-methoxyquinolin-3-yl)-1-(4-fluorophenyl)prop-2-en-1-one

• Inchi： 1S/C19H13ClFNO2/c1-24-16-7-8-17-14(11-16)10-13(19(20)22-17)4-9-18(23)12-2-5-15(21)6-3-12/h2-11H,1H3/b9-4+
• InChI Key： UCFZTPUYKNQWTL-RUDMXATFSA-N
• SMILES： ClC1=C(/C=C/C(C2C=CC(=CC=2)F)=O)C=C2C=C(C=CC2=N1)OC

Computed Properties

• Exact Mass: 341.0618845g/mol
• Monoisotopic Mass: 341.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-(2-Chloro-6-methoxyquinolin-3-yl)-1-(4-fluorophenyl)prop-2-en-1-one

3-(2-Chloro-6-methoxyquinolin-3-yl)-1-(4-fluorophenyl)prop-2-en-1-one: A Comprehensive Overview

3-(2-Chloro-6-methoxyquinolin-3-yl)-1-(4-fluorophenyl)prop-2-en-1-one, also known by its CAS number 1334022-88-6, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its quinoline core, which is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of substituents such as chlorine, methoxy, and fluorophenyl groups introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinoline skeleton. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the fluorophenyl group at the propenone position. These methods not only enhance the purity of the final product but also allow for greater control over the stereochemistry of the molecule.

In terms of pharmacological applications, 3-(2-Chloro-6-methoxyquinolin-3-yl)-1-(4-fluorophenyl)prop-2-en-1-one has shown promising activity in preclinical studies targeting various diseases. One notable area of research is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and apoptosis regulation. For example, recent findings suggest that it interferes with the activity of topoisomerase II, a critical enzyme for DNA replication.

Beyond its therapeutic potential, this compound has also found applications in materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and optoelectronic devices. For instance, researchers have explored its role as a ligand in metalloporphyrin systems, which are used in dye-sensitized solar cells (DSSCs). The fluorophenyl group contributes to enhanced light absorption properties, while the quinoline core provides structural stability. These attributes make it a valuable component in the development of more efficient solar energy conversion technologies.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such molecules becomes crucial. Recent studies have focused on assessing its persistence in aquatic environments and its potential toxicity to non-target organisms. Preliminary results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint. However, further research is needed to fully characterize its behavior in different ecosystems.

In conclusion, 3-(2-Chloro-6-methoxyquinolin-3-yl)-1-(4-fluorophenyl)prop-2-en-1-one (CAS No: 1334022-88-6) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an attractive candidate for both medicinal and materials-based innovations. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.